Cas no 2033707-36-5 (2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine)

• Product Name: 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine
• CAS No: 2033707-36-5
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 5955425
• PubChem ID: 120583935
• Update Time: 2025-06-20

2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2033707-36-5
• 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine
• EN300-1168972

• Inchi： 1S/C14H19N3O4S/c15-12-5-3-4-10-8-16(9-11(10)12)22(20,21)14-7-2-1-6-13(14)17(18)19/h1-2,6-7,10-12H,3-5,8-9,15H2
• InChI Key： VYNWRCFKOQMAIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2CCCC(C2C1)N)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine

2-(2-Nitrobenzenesulfonyl)-Octahydro-1H-Isoindol-4-amine: A Comprehensive Overview

2-(2-Nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine (CAS No. 2033707-36-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular framework, which includes a nitrobenzenesulfonyl group and an octahydroisoindole moiety. The combination of these functional groups imparts distinct properties that make it a valuable candidate for further research and development.

The nitrobenzenesulfonyl group is a versatile functional group that can participate in a wide range of chemical reactions, including nucleophilic substitution, reduction, and coupling reactions. This group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. In the context of 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine, the nitrobenzenesulfonyl group plays a crucial role in modulating the overall electronic structure and reactivity of the compound.

The octahydroisoindole moiety, on the other hand, is a saturated heterocyclic ring system that is commonly found in natural products and synthetic compounds. This moiety is known for its ability to form stable complexes with various metal ions, making it an attractive scaffold for the design of metalloenzymes and catalytic systems. Additionally, the octahydroisoindole ring system can exhibit interesting biological activities, such as antiviral, antibacterial, and anticancer properties.

Recent studies have explored the potential applications of 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that the compound selectively targets these enzymes without affecting normal cells, making it a promising lead for the development of novel anticancer drugs.

In another study, researchers investigated the use of 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine as a building block for the synthesis of advanced materials. The unique combination of functional groups in this compound allows for the creation of polymers with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in fields such as tissue engineering, drug delivery systems, and biomedical devices.

The synthesis of 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-amino-octahydroisoindole with 2-nitrobenzenesulfonyl chloride in the presence of a base. The resulting product can then be further modified through various chemical transformations to introduce additional functional groups or to optimize its properties for specific applications.

In terms of safety and handling, it is important to note that while 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine is not classified as a hazardous material under current regulations, it should still be handled with appropriate precautions to ensure laboratory safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory protocols for handling organic compounds.

In conclusion, 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-4-amine (CAS No. 2033707-36-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in fields such as medicinal chemistry, materials science, and biotechnology. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.